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Compound of Interest

Compound Name: dCeMM2

Cat. No.: B3897600 Get Quote

For researchers and professionals in drug development, ensuring the safe handling and

disposal of chemical compounds is paramount. This document provides a comprehensive,

step-by-step guide for the proper disposal of dCeMM2, a molecular glue degrader. Adherence

to these procedures is critical for laboratory safety and environmental protection.

dCeMM2 Chemical and Physical Properties
A clear understanding of the chemical's properties is the first step in safe handling. Below is a

summary of key quantitative data for dCeMM2.

Property Value Reference

Molecular Weight 370.82 g/mol [1]

Formula C₁₆H₁₁ClN₆OS [1]

Purity ≥98%

CAS Number 296771-07-8

Solubility Soluble to 50 mM in DMSO

Storage Temperature -20°C
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According to the Safety Data Sheet (SDS) from Tocris Bioscience, dCeMM2 does not meet the

classification criteria for hazardous substances under EC Directives 67/548/EEC, 1999/45/EC,

or 1272/2008. However, as a research chemical, its toxicological properties have not been fully

investigated. Therefore, it is imperative to handle dCeMM2 with the standard precautions for

laboratory chemicals.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: Use in a well-ventilated area or under a fume hood.

Step-by-Step Disposal Protocol
This protocol applies to pure dCeMM2, solutions containing dCeMM2, and any contaminated

laboratory materials.

1. Waste Segregation and Collection:

Designated Waste Container: All dCeMM2 waste must be collected in a clearly labeled, leak-

proof hazardous waste container.

Labeling: The container must be marked with "Hazardous Waste," the chemical name

"dCeMM2," and the date.

Waste Types:

Solid Waste: Unused dCeMM2 powder, contaminated gloves, weigh boats, and absorbent

materials should be placed in the designated solid hazardous waste container.

Liquid Waste: Solutions containing dCeMM2 (e.g., in DMSO) must be collected in a

designated liquid hazardous waste container. Do not pour down the drain.
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Sharps: Needles, syringes, or other sharps contaminated with dCeMM2 must be disposed

of in a puncture-resistant sharps container that is also labeled as hazardous chemical

waste.

Empty Containers: The original dCeMM2 vial, even if empty, should be treated as

hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinsate from

this cleaning process must be collected as liquid hazardous waste.

2. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Keep the container closed except when adding waste.

3. Waste Disposal:

All dCeMM2 waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for dCeMM2 Disposal
The following diagram illustrates the logical workflow for the proper disposal of dCeMM2.
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Caption: Logical workflow for the proper disposal of dCeMM2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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